LMPTP inhibitor 1 hydrochloride

• Molecular Formula: C28H37ClN4O
• Molecular Weight: 481.1 g/mol
• InChI: InChI=1S/C28H36N4O.ClH/c1-3-32(4-2)28(33)23-15-13-22(14-16-23)26-21-27(24-11-6-7-12-25(24)30-26)29-17-10-20-31-18-8-5-9-19-31;/h6-7,11-16,21H,3-5,8-10,17-20H2,1-2H3,(H,29,30);1H
• InChIKey: WYRLEOWACOXSQP-UHFFFAOYSA-N

LMPTP Inhibitor 1 Hydrochloride: Identification & Potency

LMPTP inhibitor 1 hydrochloride (also known as LMW-PTP Inhibitor I, MLS-0322825 Cmpd 23, CAS 2310135-46-5) is a selective small-molecule inhibitor of low molecular weight protein tyrosine phosphatase (LMPTP), specifically targeting the LMPTP-A isoform with an IC₅₀ of 0.8 µM . It belongs to the quinoline-based chemical series and exhibits uncompetitive inhibition kinetics with a Ki of 846 nM . The compound demonstrates selectivity for LMPTP-A over a panel of 15 other protein tyrosine phosphatases and shows greater potency against LMPTP-A compared to the LMPTP-B isoform . This hydrochloride salt form is intended for research use in metabolic disease studies, particularly diabetes and insulin resistance [1].

1 LMPTP-A isoform inhibition pathway studies

2 Oral food-admixture dosing for chronic rodent model research

3 Uncompetitive inhibition mechanism context

• [1] Stanford SM, et al. Nat Chem Biol. 2017 Jun;13(6):624-632. View Source

LMPTP Inhibitor 1: Selectivity vs. Generic Inhibitors

LMPTP inhibitor 1 hydrochloride possesses a unique combination of sub-micromolar potency (IC₅₀ = 0.8 µM), uncompetitive inhibition mechanism (Ki = 846 nM), and isoform selectivity for LMPTP-A over LMPTP-B, coupled with documented oral bioavailability and in vivo efficacy in reversing diet-induced diabetes in mice . Generic protein tyrosine phosphatase inhibitors such as sodium orthovanadate or broad-spectrum PTP1B inhibitors lack this specific isoform selectivity and uncompetitive binding mode, which is critical for accurately probing LMPTP-A's role as a negative regulator of insulin signaling without confounding off-target effects on other PTP family members [1]. The quantitative differentiation evidence below demonstrates that substituting this compound with a generic PTP inhibitor or alternative LMPTP inhibitors (e.g., ML400, SPAA-52) would compromise either potency, selectivity profile, or in vivo validation status [2].

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Broad-spectrum phosphatase inhibitors may lack LMPTP isoform selectivity, altering target attribution.

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Allosteric inhibitor ML400 shows distinct binding mode; uncompetitive kinetics may not replicate.

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Free base or dihydrochloride salt forms may differ in solubility, shifting in vivo exposure profiles.

• [1] NCBI Probe Report. Allosteric Small Molecule Inhibitors of LMPTP. Probe Reports from the NIH Molecular Libraries Program. 2015. View Source
• [2] Stanford SM, et al. Nat Chem Biol. 2017 Jun;13(6):624-632. View Source

LMPTP Inhibitor 1: Evidence-Based Selection Guide

Potency Comparison vs. ML400

LMPTP inhibitor 1 hydrochloride demonstrates approximately 2.1-fold higher potency (lower IC₅₀) against LMPTP-A compared to the first-in-class allosteric inhibitor ML400 . While both compounds are selective LMPTP inhibitors, the quantitative difference in potency is substantial for dose-response experimental design [1].

Potency vs ML400

Head-to-head

IC50 0.8 µM vs 1.68 µM (ML400); 2.1-fold reported difference

Reported higher potency in direct LMPTP-A assay

Supports lower compound usage per assay; 0.4 mM OMFP substrate

Evidence Dimension	Inhibitory potency (IC₅₀) against LMPTP-A
Target Compound Data	IC₅₀ = 0.8 µM (800 nM)
Comparator Or Baseline	ML400: IC₅₀ = 1.68 µM (1680 ± 150 nM)
Quantified Difference	Target compound is 2.1-fold more potent (800 nM vs. 1680 nM)
Conditions	In vitro enzymatic assay; purified LMPTP-A protein

Why This Matters

Higher potency enables lower compound concentrations in cellular and in vivo experiments, potentially reducing off-target effects and improving the signal-to-noise ratio in insulin signaling assays.

• [1] NCBI Probe Report. Allosteric Small Molecule Inhibitors of LMPTP. Table 1: Potency and selectivity characteristics for probe ML400. 2015. View Source

Uncompetitive Inhibition Kinetics

LMPTP inhibitor 1 hydrochloride acts through an uncompetitive inhibition mechanism with a Ki of 846 nM, as documented for Compound 23 . In contrast, SPAA-52 is a competitive and reversible LMPTP inhibitor (Ki = 1.2 nM) [1], and ML400 is an allosteric inhibitor [2]. Uncompetitive inhibitors bind only to the enzyme-substrate complex, making them particularly valuable for studying LMPTP in the context of insulin receptor substrate binding and phosphorylation dynamics .

Inhibition kinetics

Reported

Ki' = 846.0 ± 29.2 nM, α = 0.21 ± 0.09

Uncompetitive mechanism context

Inhibitory potency increases with substrate concentration

Evidence Dimension	Inhibition mechanism and binding affinity
Target Compound Data	Uncompetitive inhibition; Ki = 846 nM
Comparator Or Baseline	SPAA-52: Competitive inhibition, Ki = 1.2 nM; ML400: Allosteric inhibition, EC₅₀ ≈ 1 µM
Quantified Difference	Mechanism: Uncompetitive vs. Competitive (SPAA-52) vs. Allosteric (ML400); Ki: 846 nM vs. 1.2 nM
Conditions	In vitro enzymatic kinetics with purified LMPTP; substrate-dependent inhibition profiling

Why This Matters

The uncompetitive mechanism provides a distinct pharmacological profile that may confer advantages in substrate-accumulating disease states (e.g., hyperinsulinemia), as inhibitor potency increases with substrate concentration, enabling context-dependent inhibition.

• [1] MedChemExpress. SPAA-52 Product Datasheet. LMW-PTP Inhibitor. IC₅₀=4 nM, Ki=1.2 nM. View Source
• [2] NCBI Probe Report. Allosteric Small Molecule Inhibitors of LMPTP. 2015. View Source

Oral Bioavailability & Serum Exposure

LMPTP inhibitor 1 hydrochloride demonstrates selectivity for LMW-PTPA over a panel of 15 protein tyrosine phosphatases . At a concentration of 40 µM (50-fold above the IC₅₀), the compound inhibits LMW-PTPB activity by greater than 50% but shows minimal inhibition of other PTPs . This selectivity profile is critical for attributing observed biological effects specifically to LMPTP-A inhibition rather than to off-target PTP engagement [1].

Oral exposure

Reported

F% = 45; serum >3 µM at 0.05% w/w food admixture

Supports oral dosing exposure model in mice

Serum levels exceed in vitro IC50; DIO mouse model

Evidence Dimension	Selectivity across PTP family members
Target Compound Data	Selective for LMW-PTPA over 15 PTPs; >50% inhibition of LMW-PTPB at 40 µM
Comparator Or Baseline	Broad-spectrum PTP inhibitors (e.g., sodium orthovanadate): inhibit multiple PTPs non-selectively
Quantified Difference	≥50-fold selectivity window for LMPTP-A over other PTPs (except LMPTP-B)
Conditions	In vitro phosphatase activity assays with recombinant PTP enzymes; 40 µM compound concentration

Why This Matters

High selectivity enables unambiguous interpretation of LMPTP-A's role in insulin signaling pathways without confounding contributions from PTP1B, SHP2, or other PTPs that also regulate metabolic signaling.

• [1] Stanford SM, et al. Nat Chem Biol. 2017 Jun;13(6):624-632. View Source

Selectivity Over PTP1B

LMPTP inhibitor 1 hydrochloride at 10 µM significantly enhances insulin-induced insulin receptor (IR) phosphorylation in human HepG2 hepatocytes . This cellular validation distinguishes the compound from earlier LMPTP inhibitors that lacked documented cell-based activity. For comparison, ML400 demonstrates adipogenesis inhibition in 3T3-L1 cells at 10 µM [1], while SPAA-52's cellular efficacy data in hepatocytes is less extensively characterized in primary literature .

Selectivity vs PTP1B

Class-level

>50-fold higher concentration for off-target PTP1B effect

Supports target attribution in cellular assays

PTP1B not inhibited 50% at 40 µM; panel of 15 PTPs

Evidence Dimension	Cellular functional activity (insulin signaling enhancement)
Target Compound Data	Increases insulin-induced IR phosphorylation in HepG2 cells at 10 µM
Comparator Or Baseline	ML400: Inhibits adipogenesis in 3T3-L1 cells at 10 µM; SPAA-52: Limited hepatocyte-specific data available
Quantified Difference	Qualitative functional differentiation in hepatic insulin signaling model
Conditions	Human HepG2 hepatocytes stimulated with insulin; 10 µM compound concentration

Why This Matters

HepG2 hepatocyte validation is directly relevant to the compound's intended application in hepatic insulin resistance research, providing disease-relevant cellular context for preclinical studies.

• [1] MedChemExpress. ML 400 Product Datasheet. LMPTP Inhibitor. IC₅₀ = 1680 nM. View Source

In Vivo Diabetes Reversal Efficacy

LMPTP inhibitor 1 hydrochloride is orally bioavailable and achieves therapeutically relevant serum concentrations in mice. Administration of 0.03% w/w in food results in a mean serum concentration of approximately 680 nM, while 0.05% w/w yields serum concentrations exceeding 3 µM . These concentrations bracket the in vitro IC₅₀ (800 nM), demonstrating achievable target engagement in vivo. In contrast, ML400 displays good rodent pharmacokinetics but with a higher IC₅₀ (1680 nM) requiring proportionally higher exposure for equivalent target coverage [1].

Model response

Model context

Improved glucose tolerance; decreased fasting insulin in DIO mice

Reported model-response endpoint, genetically validated

Liver-specific LMPTP KO control confirms on-target effect

Evidence Dimension	In vivo oral bioavailability and serum exposure
Target Compound Data	680 nM mean serum concentration at 0.03% w/w; >3 µM at 0.05% w/w
Comparator Or Baseline	ML400: Good rodent PK reported but quantitative serum exposure data less detailed in primary literature
Quantified Difference	Achievable serum concentrations exceed IC₅₀ by 0.85-fold to ≥3.75-fold, enabling dose-dependent target engagement
Conditions	Diet-induced obese (DIO) mice; compound administered as food admixture

Why This Matters

Documented oral bioavailability and quantifiable serum exposure enable reliable in vivo dosing for chronic metabolic studies without requiring invasive administration routes, reducing experimental variability.

• [1] NCBI Probe Report. Allosteric Small Molecule Inhibitors of LMPTP. 2015. View Source

Salt Form: Hydrochloride Solubility & Stability

LMPTP inhibitor 1 hydrochloride at 0.05% w/w in food significantly improves glucose tolerance and decreases fasting plasma insulin levels in a mouse model of diet-induced obesity, without affecting body weight . When administered at 50 mg/kg per day, the compound improves glucose tolerance and decreases fasting plasma insulin levels . Target engagement validation was confirmed by the absence of efficacy in mice lacking liver-specific LMPTP expression, demonstrating on-target specificity in vivo [1].

Salt form attributes

Specification review

HCl salt; DMSO solubility ≥10 mM; stable ≥12 months at -20°C

Supports assay preparation and multi-year study reproducibility

Free base and dihydrochloride have distinct solubility profiles

Evidence Dimension	In vivo metabolic efficacy in diabetic mouse models
Target Compound Data	Significant improvement in glucose tolerance; decreased fasting insulin; no effect on body weight at 0.05% w/w or 50 mg/kg/day
Comparator Or Baseline	ML400: Limited published in vivo diabetes reversal data; SPAA-52: Diabetes research application indicated but quantitative in vivo data less comprehensive
Quantified Difference	Quantitative improvement in glucose tolerance and insulin sensitivity metrics documented in peer-reviewed publication
Conditions	Diet-induced obese (DIO) C57BL/6 mice; oral administration via food admixture or daily dosing

Why This Matters

Robust in vivo efficacy data in a disease-relevant model, combined with genetic validation of target specificity, provides confidence in the compound's utility for preclinical metabolic disease research and reduces the risk of false-positive results from off-target effects.

• [1] Stanford SM, et al. Nat Chem Biol. 2017 Jun;13(6):624-632. View Source

LMPTP Inhibitor 1: Application Scenarios

Chronic Oral Dosing in DIO Mouse Models

Based on the compound's IC₅₀ of 0.8 µM against LMPTP-A and demonstrated enhancement of insulin-induced IR phosphorylation in HepG2 hepatocytes at 10 µM , researchers investigating hepatic insulin resistance mechanisms should prioritize LMPTP inhibitor 1 hydrochloride over broader-spectrum PTP inhibitors or less hepatocyte-validated alternatives. The selectivity profile over 15 PTPs ensures that observed effects on insulin signaling can be confidently attributed to LMPTP-A inhibition rather than off-target PTP1B or SHP2 engagement .

Hepatic Insulin Signaling Profiling

The documented oral bioavailability with serum concentrations ranging from 680 nM to >3 µM depending on dosing , combined with validated efficacy in improving glucose tolerance and reducing fasting insulin in DIO mice , makes LMPTP inhibitor 1 hydrochloride the compound of choice for chronic in vivo metabolic studies. The absence of body weight effects and genetic validation of liver-specific target engagement [1] provide additional confidence in experimental interpretation.

Uncompetitive Mechanism Pharmacology

Researchers investigating uncompetitive inhibition mechanisms in the PTP family should select LMPTP inhibitor 1 hydrochloride due to its well-characterized uncompetitive inhibition kinetics with a Ki of 846 nM . This mechanism differs fundamentally from the competitive inhibition of SPAA-52 (Ki = 1.2 nM) and the allosteric mechanism of ML400 [1], enabling comparative mechanistic studies of LMPTP regulation in the context of substrate accumulation.

Isoform-Selective LMPTP Pharmacology Studies

Given the compound's differential potency against LMPTP-A (IC₅₀ = 0.8 µM) versus LMPTP-B (>50% inhibition only at 40 µM) , LMPTP inhibitor 1 hydrochloride is the appropriate selection for studies requiring discrimination between LMPTP isoforms. The approximately 50-fold selectivity window for LMPTP-A over LMPTP-B enables researchers to probe isoform-specific functions in insulin signaling and metabolic regulation without confounding contributions from LMPTP-B.

Application

Selection Property

Validation Focus

DIO mouse model oral dosing studies

Oral bioavailability and food-admixture compatibility

Model-response endpoint monitoring

Hepatic insulin signaling pathway studies

On-target cellular activity confirmed with inactive analog

IR phosphorylation endpoint in hepatocytes

LMPTP inhibition kinetic studies

Uncompetitive mechanism with characterized Ki'

Substrate-dependent inhibition profiling

• [1] Stanford SM, et al. Nat Chem Biol. 2017 Jun;13(6):624-632. View Source